Cas no 1361689-84-0 (3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine)
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine
-
- Inchi: 1S/C11H5Cl4N/c12-7-3-1-2-6(11(7)15)10-8(13)4-16-5-9(10)14/h1-5H
- InChI Key: QLPYQFYIDMNMDQ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C(=CN=CC=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 228
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025162-250mg |
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine |
1361689-84-0 | 97% | 250mg |
$680.00 | 2022-03-01 | |
| Alichem | A023025162-500mg |
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine |
1361689-84-0 | 97% | 500mg |
$960.40 | 2022-03-01 | |
| Alichem | A023025162-1g |
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine |
1361689-84-0 | 97% | 1g |
$1,848.00 | 2022-03-01 |
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine
Introduction to 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine (CAS No. 1361689-84-0)
3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine, identified by the chemical identifier CAS No. 1361689-84-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine substituents enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active compounds.
The compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in drug discovery and development. Pyridines serve as fundamental scaffolds in many pharmacologically relevant molecules, exhibiting diverse biological activities ranging from antimicrobial to anticancer effects. The specific substitution pattern in 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine contributes to its distinct chemical behavior and functional potential.
In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced therapeutic profiles. The structural motif of 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with inhibitory effects on kinases and other enzymes implicated in cancer progression. The electron-withdrawing nature of the chlorine atoms facilitates strong interactions with biological targets, improving binding affinity and efficacy.
The synthesis of 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine involves multi-step organic transformations that highlight the compound's synthetic versatility. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to construct the desired pyridine core. These techniques not only enhance yield but also allow for functional group modifications that fine-tune the biological activity of the final product. The compound's stability under various reaction conditions further underscores its suitability as a pharmaceutical intermediate.
One of the most compelling aspects of 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine is its potential in designing next-generation therapeutics. Researchers have leveraged its scaffold to develop molecules with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. Additionally, computational modeling and molecular docking studies have been instrumental in predicting the binding interactions of this compound with biological targets. Such insights have guided the optimization of lead structures towards higher therapeutic efficacy.
The agrochemical sector has also recognized the value of 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine as a precursor for novel pesticides and herbicides. Its structural features contribute to potent activity against resistant strains of pests while maintaining environmental safety profiles. Innovations in green chemistry have further refined synthetic routes to minimize waste and energy consumption during production.
As research continues to evolve, the applications of 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine are expected to expand into new frontiers of medicinal chemistry. Collaborative efforts between academia and industry are driving advancements in understanding its mechanistic roles and developing innovative drug candidates based on this versatile scaffold. The compound exemplifies how strategic molecular design can unlock new therapeutic possibilities.
The future prospects for 3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine are bright, with ongoing studies exploring its role in modulating complex disease pathways. By integrating cutting-edge synthetic techniques with biophysical analyses, scientists aim to harness its full potential as a pharmacological tool. This compound serves as a testament to the importance of foundational research in unlocking novel pharmaceuticals that address unmet medical needs.
1361689-84-0 (3,5-Dichloro-4-(2,3-dichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)